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Compound of Interest

Compound Name: Zosuquidar trihydrochloride

Cat. No.: B10761894

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Zosuquidar trihydrochloride is a potent and specific third-generation inhibitor of P-

glycoprotein (P-gp), a key transporter involved in multidrug resistance (MDR) in cancer cells.

Accurate preparation of stock solutions is critical for ensuring reproducible results in both in

vitro and in vivo studies. This document provides a detailed protocol for the preparation,

storage, and handling of Zosuquidar trihydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Zosuquidar trihydrochloride is

presented in Table 1. Researchers should always refer to the certificate of analysis (CoA) for

batch-specific molecular weight.

Table 1: Properties of Zosuquidar Trihydrochloride
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Property Value References

Molecular Formula C₃₂H₃₁F₂N₃O₂ • 3HCl [1]

Molecular Weight 636.99 g/mol [2]

Appearance
Crystalline solid, white to beige

powder
[1][3]

Purity ≥97%

Storage (Solid) -20°C, desiccated [1][3]

Stability (Solid) ≥ 4 years at -20°C [1][3]

Solubility Data
Zosuquidar trihydrochloride exhibits varying solubility in common laboratory solvents. It is

highly soluble in DMSO, moderately soluble in ethanol and water, and sparingly soluble in

aqueous buffers.[1][3][4] For aqueous applications, it is recommended to first dissolve the

compound in ethanol before dilution with the desired buffer.[3] A summary of solubility data is

provided in Table 2.

Table 2: Solubility of Zosuquidar Trihydrochloride
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Solvent Solubility Notes References

DMSO
Up to 127 mg/mL

(~199 mM)

Use fresh, anhydrous

DMSO. Sonication

may be required.

[2][4][5]

Ethanol ~10 mg/mL
Some sources report

insolubility.
[1][3][4]

Water Up to 28 mg/mL
Sonication or warming

may be required.
[2][4]

Ethanol:PBS (pH 7.2)

(1:2)
~0.33 mg/mL

Dissolve in ethanol

first, then dilute with

PBS.

[3]

DMF ~10 mg/mL [1]

Experimental Protocol: Preparation of a 10 mM
Zosuquidar Trihydrochloride Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Zosuquidar
trihydrochloride in DMSO.

Materials
Zosuquidar trihydrochloride powder (ensure to note the batch-specific molecular weight

from the CoA)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Workflow Diagram
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Caption: Workflow for preparing Zosuquidar trihydrochloride stock solution.
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Procedure
Equilibration: Allow the vial of Zosuquidar trihydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of Zosuquidar trihydrochloride powder (e.g., 1 mg) into the vial. Record the exact

weight.

Calculation of Solvent Volume: Calculate the volume of DMSO required to achieve the

desired concentration (e.g., 10 mM).

Formula: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of a 10 mM stock:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 636.99 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 636.99 g/mol ) = 0.000157 L

Volume (µL) = 157 µL

Dissolution: Using a calibrated micropipette, add the calculated volume of fresh, anhydrous

DMSO to the vial containing the Zosuquidar trihydrochloride powder.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. If

necessary, use a sonicator for brief intervals to aid dissolution.[2][5] Visually inspect the

solution against a light source to ensure there are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.[4][6]

Storage and Stability of Stock Solutions
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Proper storage is crucial to maintain the stability of the Zosuquidar trihydrochloride stock

solution. Some sources indicate that the compound is unstable in solution and should be

freshly prepared.[2][7]

Table 3: Storage Recommendations for Zosuquidar Trihydrochloride Stock Solutions

Storage
Temperature

Duration Solvent References

-80°C Up to 1 year DMSO [4][5]

-20°C Up to 1 month DMSO [4][6]

4°C
Short term (days to

weeks)
Varies [8]

Aqueous Solutions
Not recommended for

> 1 day
Aqueous Buffers [3]

Note: Always aliquot stock solutions to minimize freeze-thaw cycles, which can lead to

degradation of the compound.[4][6]

Safety Precautions
Zosuquidar trihydrochloride should be handled as a hazardous material.[3] Always wear

appropriate personal protective equipment, including a lab coat, gloves, and safety glasses.

Avoid ingestion, inhalation, and contact with skin and eyes. Wash hands thoroughly after

handling.[3] Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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